Glucokinase (GCK)
Target Description
Glucokinase (GCK), also known as hexokinase IV, is a key enzyme primarily expressed in pancreatic beta cells and hepatocytes. It acts as a glucose sensor, regulating insulin secretion and hepatic glucose metabolism by phosphorylating glucose to glucose-6-phosphate. GCK plays a critical role in maintaining glucose homeostasis. Dysregulation of GCK activity is implicated in both hyperglycemia (e.g., Maturity-Onset Diabetes of the Young type 2, MODY2) and hypoglycemia. Its therapeutic significance lies in its potential as a drug target for type 2 diabetes.
Related Compounds
甲基麦冬黄烷酮B
Methylophiopogonanone B
CAS: 74805-91-7
罗汉果苷IIa2
Mogroside II A2
CAS: 88901-45-5
罗汉果苷III A1
Mogroside III A1
CAS: 88901-42-2
杨梅苷
Myricetrin
CAS: 17912-87-7
根皮苷
Phloridzin
CAS: 60-81-1
番石榴苷
Guaijaverin
CAS: 22255-13-6
瑞鲍迪苷C
Rebaudioside C
CAS: 63550-99-2
瑞鲍迪苷D
Rebaudioside D
CAS: 63279-13-0
水苏糖
Stachyose
CAS: 470-55-3
琥珀酸
Succinic acid
CAS: 110-15-6
葫芦巴碱
Trigonelline
CAS: 535-83-1
葫芦巴碱盐酸盐
Trigonelline Hydrochloride
CAS: 6138-41-6
罗汉果苷 IVa
Mogroside IVa
CAS: 88901-41-1
异夏佛塔苷
Isoshaftoside
CAS: 52012-29-0
甜菊双糖苷
steviolbioside
CAS: 41093-60-1
罗汉果苷IIIe
Mogroside IIIe
CAS: 88901-37-5
5-O-甲基柚皮苷
Inulicin
11-脱氧罗汉果苷IIE
Inulicin
罗汉果苷IA1-(1-3)-葡萄糖苷
Inulicin
3α-羟基罗汉果苷 IA1
Inulicin
甜菊醇
Steviol
CAS: 471-80-7
1,2,3,4,6-O-五没食子酰葡萄糖
1,2,3,4,6-Pentagalloylglucose
CAS: 14937-32-7
芒果苷
Mangiferin
CAS: 4773-96-0
罗汉果苷IV
Mogroside IV
CAS: 89590-95-4
罗汉果苷III
Mogroside III
CAS: 130567-83-8
柚皮苷
Naringin
CAS: 10236-47-2
新橙皮苷
Neohesperidin
CAS: 13241-33-3
决明素
Obtusin
CAS: 70588-05-5
瑞鲍迪苷A
Rebaudioside A
CAS: 58543-16-1
甜茶苷
Rubusoside
CAS: 64849-39-4
甜菊苷
Stevioside
CAS: 57817-89-7
知母皂苷A1
Timosaponin A1
CAS: 68422-00-4
罗汉果苷V
Mogroside V
CAS: 88901-36-4
宝藿苷II
Baohuoside II
CAS: 55395-07-8
女贞子苷
(8Z)-Nuzhenide
CAS: 449733-84-0
Oleonuezhenide
Oleonuezhenide
CAS: 112693-21-7
苦玄参苷X
Picfeltarraenin X
CAS: 1391826-61-1
3,4-二甲氧基肉桂酸
3,4-Dimethoxycinnamic Acid
CAS: 14737-89-4
异鼠李素-3-O-葡萄糖-7-O-鼠李糖苷
Isorhamnetin 3-glucoside-7-rhamnoside
CAS: 17331-71-4
11-氧-罗汉果苷II A1
11-Oxomogroside IIA1
CAS: 942612-74-0
蜀黍苷
Dhurrin
CAS: 499-20-7
甜菊醇-19-葡萄糖苷
Steviol-19-O-Glucoside
CAS: 64977-89-5
3-羟基根皮苷
3-Hydroxyphloridzin
CAS: 30779-02-3
Apetalumoside B9
Apetalumoside B9
CAS: 1922936-55-7
甜菊醇-15-烯
Steviol-15-ene
CAS: 129836-86-8
绿原酸乙酯
Ethyl chlorogenate
CAS: 425408-42-0
Linderaspirone A
Linderaspirone A
CAS: 1235126-46-1
11-O-罗汉果苷III
11-Oxomogroside III
CAS: 952481-53-7
瑞鲍迪苷B
Rebaudioside B
CAS: 58543-17-2
11-O-罗汉果苷IIIe
11-Oxomogroside IIIe
CAS: 2096516-68-4
罗汉果酸乙
Siraitic acid B
CAS: 183374-16-5
罗汉果酸甲
Siraitic acid A
CAS: 183374-15-4
11-脱氧罗汉果苷IIIE
11-Deoxymogroside IIIE
CAS: 1793003-47-0
3α-羟基罗汉果醇
3α-Hydroxymogrol
CAS: 1343402-73-2
瑞鲍迪苷N
Rebaudioside N
CAS: 1220616-46-5
瑞鲍迪苷M
Rebaudioside M
CAS: 1220616-44-3
8-酮基小檗碱
8-Keto-berberine
CAS: 81397-08-2
瑞鲍迪苷J
Rebaudioside J
CAS: 1313049-59-0
瑞鲍迪苷I
Rebaudioside I
CAS: 1220616-34-1
瑞鲍迪苷E
Rebaudioside E
CAS: 63279-14-1
瑞鲍迪苷F
Rebaudioside F
CAS: 438045-89-7
甜叶苷R1
Suavissimoside R1
CAS: 95645-51-5
女贞苷酸
Ligustrosidic acid
CAS: 96382-89-7
马里苷
Marein
CAS: 535-96-6
荞麦碱
Fagomine
CAS: 53185-12-9
![4-Methoxy-2-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]benzaldehyde](https://www.kuujia.com/scimg/cas/140484-68-0x500.png)
4-Methoxy-2-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]benzaldehyde
4-Methoxy-2-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]benzaldehyde
CAS: 140484-68-0
尼泊尔鸢尾黄素-7-葡萄糖苷
Irisolidone 7-O-glucoside
CAS: 126308-74-5
N-甲基-脱氧野尻霉素
N-Methyl-1-deoxynojirimycin
CAS: 69567-10-8
匙羹藤新苷元
Gymnemagenin
CAS: 22467-07-8
白雀木醇
L-Quebrachitol
CAS: 642-38-6
柚皮素查尔酮
Naringenin chalcone
CAS: 73692-50-9
罗汉果醇
Mogrol
CAS: 88930-15-8
罗汉果苷Ie1
Mogroside Ie1
CAS: 88901-39-7
罗汉果苷Ia1
Mogroside Ia1
CAS: 88901-46-6
11-O-罗汉果苷IIe
11-Oxomogroside IIe
CAS: 918972-06-2
瑞鲍迪苷G
Rebaudioside G
CAS: 127345-21-5
苦瓜苷A
Momordicoside A
CAS: 75801-95-5
13-甲基小檗碱
13-Methylberberine
CAS: 54260-72-9
异罗汉果苷V
Isomogroside V
CAS: 1126032-65-2